molecular formula C12H21NO B8325289 2-Acetyldecanonitrile

2-Acetyldecanonitrile

Cat. No.: B8325289
M. Wt: 195.30 g/mol
InChI Key: QNBMPSXIOSXTIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetyldecanonitrile is a useful research compound. Its molecular formula is C12H21NO and its molecular weight is 195.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H21NO

Molecular Weight

195.30 g/mol

IUPAC Name

2-acetyldecanenitrile

InChI

InChI=1S/C12H21NO/c1-3-4-5-6-7-8-9-12(10-13)11(2)14/h12H,3-9H2,1-2H3

InChI Key

QNBMPSXIOSXTIZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(C#N)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a stirred vessel fitted with reflux condenser and dropping funnel, 317 g of o-xylene were initially charged, 198.96 g of solid potassium methoxide were added and the mixture was heated at reflux. A mixture of 170 g of decanonitrile and 133.9 g of ethyl acetate was then added via the dropping funnel over a period of 10 min. After the addition had ended, stirring was continued for 4 h, and the mixture was then cooled to 105° C. 372 g of water were then added, and the mixture was adjusted to pH 4.3 by addition of about 470 g of 20% strength hydrochloric acid. The temperature was set to 65° C., and the (lower) aqueous phase was removed. The organic phase was washed with another 186 g of water. After removal of the aqueous phase, the organic phase was concentrated to about half of its original volume to remove the water. This gave 211.7 g of a light-yellow solution having a content of product of value of 66.8% a/a (GC), which solution can be reacted further as such. For purification, the compound was distilled under high vacuum, with the product passing over at 106 to 121° C./1 mbar.
Quantity
317 g
Type
reactant
Reaction Step One
[Compound]
Name
solid
Quantity
198.96 g
Type
reactant
Reaction Step Two
Name
potassium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
170 g
Type
reactant
Reaction Step Three
Quantity
133.9 g
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
372 g
Type
solvent
Reaction Step Five

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